(4,5-dimethyl-1H-benzimidazol-2-yl)methylamine hydrochloride

• IUPAC Name: (4,5-dimethyl-1H-benzimidazol-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C10H13N3.ClH/c1-6-3-4-8-10(7(6)2)13-9(5-11)12-8;/h3-4H,5,11H2,1-2H3,(H,12,13);1H
• InChI Key: UXCNTQAUXBKXEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)NC(=N2)CN)C.Cl
• Molecular Formula: C10H14ClN3
• Molecular Weight: 211.69 g/mol

Description

“(4,5-dimethyl-1H-benzimidazol-2-yl)methylamine hydrochloride” is a chemical compound with the CAS Number: 1119451-11-4. It has a molecular weight of 175.23. The IUPAC name for this compound is (4,5-dimethyl-1H-benzimidazol-2-yl)methanamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13N3/c1-6-3-4-8-10(7(6)2)13-9(5-11)12-8/h3-4H,5,11H2,1-2H3,(H,12,13). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 175.23. It is recommended to be stored at a temperature of 28°C.

Scientific Research Applications

DMBIH is used in a variety of scientific research applications, including the study of biochemical and physiological effects, the development of new drugs and drug delivery systems, and the investigation of the mechanism of action of drugs. DMBIH is used as a substrate for enzymes, such as cytochrome P450, which are involved in the metabolism of drugs. It is also used as a ligand in the study of protein-ligand interactions, and as a tool to study the structure and function of proteins. DMBIH has been used to study the mechanism of action of drugs, such as anticholinergics and antithyroid agents, and to investigate the effects of drugs on the central nervous system. In addition, DMBIH has been used in the development of new drugs, such as antifungal agents, and drug delivery systems, such as nanoparticles.

Mechanism of Action

Target of Action

It’s worth noting that benzimidazole derivatives have been reported to show a broad range of biological activities . They have been used as antiviral, antitumor, antihypertensive, anti-inflammatory, and antimicrobial agents .

Mode of Action

Benzimidazole derivatives are known to interact with various biological targets due to their structural similarity to naturally occurring nucleotides . This allows them to easily interact with the biopolymers of the living system .

Biochemical Pathways

Benzimidazole derivatives have been reported to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Benzimidazole derivatives are generally known for their good bioavailability .

Result of Action

Benzimidazole derivatives have been reported to exhibit a variety of biological activities, including antimicrobial, antitumor, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects .

Action Environment

It’s worth noting that benzimidazole derivatives are generally considered to be air stable and soluble in established processing solvents , which suggests that they may be relatively stable under a variety of environmental conditions.

Advantages and Limitations for Lab Experiments

The use of DMBIH in laboratory experiments has several advantages. It is relatively inexpensive and readily available, and it is stable in a variety of solvents. In addition, DMBIH has been found to be relatively non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to the use of DMBIH in laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. In addition, it is not very stable in the presence of light, making it difficult to use in light-sensitive experiments.

Future Directions

There are several potential future directions for the use of

Safety and Hazards

A Material Safety Data Sheet (MSDS) is available for this compound. For detailed safety and hazard information, it is recommended to refer to the MSDS.